molecular formula Cu2O<br>Cu2H2O B074936 Copper (I) oxide CAS No. 1317-39-1

Copper (I) oxide

Cat. No. B074936
CAS RN: 1317-39-1
M. Wt: 143.09 g/mol
InChI Key: KRFJLUBVMFXRPN-UHFFFAOYSA-N
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Description

Synthesis Analysis

Copper (I) oxide can be synthesized through several methods. One approach involves the thermal decomposition of copper(II) nitrate, leading to the formation of copper(II) oxide, which then undergoes further reduction to copper(I) oxide. Another method includes the oxidation of copper metal in an alkaline environment. A notable method demonstrated the synthesis of copper oxide nanocrystals, starting from Cu nanocrystals that are subsequently oxidized to form highly crystalline Cu₂O (Yin et al., 2005).

Molecular Structure Analysis

Copper (I) oxide has a distinctive molecular structure characterized by a cubic crystal system. It adopts a crystalline structure similar to that of diamond, with copper atoms coordinated by oxygen atoms in a tetrahedral arrangement. This structural configuration contributes to its unique electronic and optical properties, making it useful in various applications, including semiconductors and photovoltaics.

Chemical Reactions and Properties

Copper (I) oxide is involved in various chemical reactions, particularly in the field of catalysis. For example, it can co-catalyze Suzuki-type cross-coupling reactions and facilitate the formation of carbon-carbon bonds without the need for toxic compounds or special ligands, showcasing its utility in organic synthesis (Liu & Deng, 2002).

Physical Properties Analysis

Cu₂O is notable for its semiconductor properties, with a bandgap of about 2.0 eV, making it suitable for solar energy applications. The physical properties of copper(I) oxide nanoparticles, such as size and shape, can significantly impact their catalytic efficiency and electronic characteristics. These properties are critical for applications in photocatalysis and electrochemical sensors.

Chemical Properties Analysis

Chemically, copper (I) oxide is a p-type semiconductor material with good electrical conductivity and is known for its redox properties. It can serve as a photocatalyst and is involved in various redox reactions. Its chemical behavior is essential in applications such as solar energy conversion, where it functions as a photovoltaic material due to its ability to absorb visible light (Sullivan, Zoellner, & Maggard, 2016).

Scientific Research Applications

  • Biomedical Applications and Environmental Remediation : Copper oxide nanoparticles (CuONPs) are notable for their distinctive properties and applications. The biological method of synthesizing CuONPs is gaining attention due to its environmental friendliness and cost-effectiveness. These nanoparticles have shown potential in antimicrobial activity and environmental pollution degradation (Akintelu et al., 2020).

  • Biomedical and Environmental Applications : The green synthesis of metal oxide nanoparticles, including CuONPs, offers a biocompatible and cost-effective approach with applications in healthcare and environmental sectors. These nanoparticles are being researched for cancer therapy and environmental applications due to their lower toxicity levels (Samuel et al., 2022).

  • Synthesis of CuO/WO3 Nanocomposite : Copper (II) oxide and tungsten trioxide nanocomposites are synthesized using a hybrid method for various technological applications. This method involves simple chemical precipitation and pulsed laser ablation in liquids technique, enhancing the material's absorption in the visible range (Altanany et al., 2018).

  • Solar Energy Conversion : Research on p-type copper(I) based oxides, including Cu2O and ternary CuxMyOz oxides, for solar energy applications, is growing. These oxides have tunable bandgap sizes and high charge carrier mobility, making them suitable for use in dye-sensitized solar cells and suspended powder photocatalysis (Sullivan et al., 2016).

  • Glucose Biosensing : The electrodeposition of Cu2O nanoparticles, with size variations controlled by ethylenediamine (EDA), presents a platform for glucose biosensing. These nanoparticles enhance the sensitivity and rapid response time in enzymatic biosensors (Lan et al., 2017).

  • Nanoparticle Preparation : Copper nanoparticles are considered for applications such as catalysts and conductive pastes. The aqueous solution reduction method is a popular approach due to its convenience and high yield rate (Liu et al., 2010).

  • Electrochemical Sensors for Pharmaceutical Analysis : Copper oxide nanoparticles are used in electrochemical sensors for the quantification of the antihistamine drug fexofenadine hydrochloride, demonstrating enhanced sensitivity and selectivity (Al-Mohaimeed, 2020).

  • Agroecosystems : Copper-based nanomaterials, including copper oxide nanoparticles, are used in agroecosystems as nano-pesticides and nano-fertilizers, enhancing plant growth and resistance to biotic stress (Saleem & Zaidi, 2020).

  • Nanofluid Preparation : Copper oxide nanoparticles are synthesized for use in CuO–water nanofluids, enhancing thermal conductivity. The effects of operating variables on the size of nanoparticles are explored (Chang et al., 2011).

  • Convective Heat Transfer Enhancement : Copper oxide–thermal oil nanofluids are used in inclined circular tubes to enhance convective heat transfer and pressure drop in laminar flow conditions (Hekmatipour & Jalali, 2018).

Safety And Hazards

Copper (I) oxide is considered hazardous. It is harmful if inhaled or swallowed and causes serious eye damage . It is also very toxic to aquatic life with long-lasting effects .

Future Directions

Copper oxide nanoparticles are of great interest to scientists due to their potential applications in various fields such as electronics, medicine, and environmental cleaning . Future research areas include finding new, eco-friendly ways to make these nanoparticles, using them to treat diseases, especially in targeting cancer cells and healing wounds, using them in batteries to store energy more efficiently, and using them to clean water and air even better .

properties

IUPAC Name

copper(1+);oxygen(2-)
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InChI

InChI=1S/2Cu.O/q2*+1;-2
Source PubChem
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InChI Key

KRFJLUBVMFXRPN-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

[O-2].[Cu+].[Cu+]
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Molecular Formula

Cu2O
Record name COPPER (I) OXIDE
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Record name copper(I) oxide
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DSSTOX Substance ID

DTXSID0034489
Record name Cuprous oxide
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Molecular Weight

143.09 g/mol
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Physical Description

Yellow, red, or brown solid; Practically insoluble in water; [Merck Index] Dark red powder; [Sigma-Aldrich MSDS], YELLOW, RED OR BROWN CRYSTALLINE POWDER.
Record name Copper(I) oxide
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Record name COPPER (I) OXIDE
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Boiling Point

Decomp at 1800 °C
Record name COPPER (I) OXIDE
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Solubility

Crimson, scarlet, vermilion, deep or brownish-red, secondary mineral; adamantine or dull luster; brownish red streak; sol in nitric and concentrated hydrochloric acids; specific gravity: 5.85-6.15; Mohs hardness: 3.5-4 /Cuprite/, Soluble in ammonium hydroxide; in hydrochloric acid forming copper(I) chloride which dissolves in excess hydrochloric acid; with dil sulfuric acid or dil nitric acid the cupric salt is formed and half copper is pptd as the metal., PRACTICALLY INSOLUBLE IN ORGANIC SOLVENTS; SOL IN DILUTE MINERAL ACIDS, SOLN OF AMMONIA & ITS SALTS., Insoluble in water, Soluble in acids and ammonium hydroxide; insoluble in water, For more Solubility (Complete) data for COPPER (I) OXIDE (6 total), please visit the HSDB record page., Solubility in water: none
Record name COPPER (I) OXIDE
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Record name COPPER (I) OXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
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Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
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Density

6.0, Relative density (water = 1): 6.0
Record name COPPER (I) OXIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name COPPER (I) OXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421
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Vapor Pressure

Negligible
Record name COPPER (I) OXIDE
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Product Name

Copper(1+);oxygen(2-)

Color/Form

Red-brown cubic crystals, Cubic crystals; or microcrystalline powder. Color may be yellow, red or brown depending on the method of preparation and particle size, AMORPHOUS POWDER, COLOR RANGING FROM YELLOW TO RED, Reddish-brown octahedral crystals, For more Color/Form (Complete) data for COPPER (I) OXIDE (7 total), please visit the HSDB record page.

CAS RN

1317-39-1
Record name Cuprous oxide
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Record name COPPER (I) OXIDE
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Record name COPPER (I) OXIDE
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Melting Point

1235 °C, 1232 °C
Record name COPPER (I) OXIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name COPPER (I) OXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
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Citations

For This Compound
11,400
Citations
TD Golden, MG Shumsky, Y Zhou… - Chemistry of …, 1996 - ACS Publications
Films of copper(I) oxide can be electrodeposited by reduction of copper(II) lactate in alkaline solution. Rietveld analysis of electrochemically grown films reveals pure copper(I) oxide …
Number of citations: 522 pubs.acs.org
PD Kirsch, JG Ekerdt - Journal of Applied Physics, 2001 - pubs.aip.org
… XPS showed that copper I oxide Cu2O and copper II oxide CuO were reduced to copper metal at 400 K within a 30 min exposure to deuterium atoms D* and molecules at 110 4 Torr. …
Number of citations: 110 pubs.aip.org
W Gao, M Imran, MK Siddiqui, M Naeem, F Jamil - Quimica Nova, 2018 - SciELO Brasil
The topological index of a molecular structure correlate certain physicochemical properties such as boiling point and stability of that molecular structure. Recently several topological …
Number of citations: 21 www.scielo.br
GG Jernigan, GA Somorjai - Journal of Catalysis, 1994 - Elsevier
Reaction rates and activation energies were measured for carbon monoxide oxidation over thin films of metallic copper, copper (I) oxide, and copper (II) oxide grown on graphite. The …
Number of citations: 378 www.sciencedirect.com
M Salavati-Niasari, F Davar - Materials Letters, 2009 - Elsevier
The present investigation reports, the novel synthesis of nanoparticles Cu and Cu 2 O using thermal decomposition and its physicochemical characterization. The nanoparticles copper …
Number of citations: 487 www.sciencedirect.com
L Kiaune, N Singhasemanon - Reviews of Environmental Contamination …, 2011 - Springer
Besides being a naturally occurring element and an essential micronutrient, copper is used as a pesticide, but at generally higher concentrations. Copper, unlike organic pesticides, …
Number of citations: 206 link.springer.com
Y Abdu, AO Musa - Bayero Journal of Pure and Applied Sciences, 2009 - ajol.info
Copper (I) oxide (Cu2O) is a potential material for the fabrication of low cost solar cells for terrestrial application. A detailed survey on the previous work so far carried out on Cu2O …
Number of citations: 78 www.ajol.info
Y Zhou, JA Switzer - Scripta materialia, 1998 - Elsevier
Conclusion The applied potential and bath pH have strong effect on the composition and microstructure of Cu 2 O films. Pure Cu 2 O films can be made at bath pH= 9 with applied …
Number of citations: 146 www.sciencedirect.com
Z Yang, B Chen, W Chen, Y Qu, F Zhou, C Zhao… - Nature …, 2019 - nature.com
Single-atom metal catalysts have sparked tremendous attention, but direct transformation of cheap and easily obtainable bulk metal oxide into single atoms is still a great challenge. …
Number of citations: 247 www.nature.com
KL Bae, J Kim, CK Lim, KM Nam, H Song - Nature communications, 2017 - nature.com
Developing catalytic systems with high efficiency and selectivity is a fundamental issue for photochemical carbon dioxide conversion. In particular, rigorous control of the structure and …
Number of citations: 126 www.nature.com

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